Cas no 110-62-3 (pentanal)

pentanal structure
pentanal structure
pentanal
110-62-3
C5H10O
86.13230
MFCD00007026
35627
24846963

pentanal Properties

Names and Identifiers

    • pentanal
    • n-Pentanal
    • Valeraldehyde
    • butylformal
    • n-C4H9CHO
    • n-valeral
    • n-valeraldehyde
    • pentan-1-al
    • Pentanenal
    • pentylaldehyde
    • Valeral
    • valeric aldehyde
    • FEMA 3098
    • 1-pentanal
    • Pentanal 95%
    • Valeraldehyde, Pentaldehyde
    • Valeraldehyde, 97% 250ML
    • PENTANAL FOR SYNTHESIS 100 ML
    • PENTANAL FOR SYNTHESIS 500 ML
    • Is valeraldehyde
    • Pentanal Valeral Valeric aldehyde
    • Pentanal for synthesis
    • Pentanal
    • Valeryl aldehyde
    • Amylaldehyde
    • Pentyl aldehyde
    • 110-62-3
    • Amyl aldehyde
    • Valerylaldehyde
    • Valeraldehyde,99%
    • +Expand
    • MFCD00007026
    • HGBOYTHUEUWSSQ-UHFFFAOYSA-N
    • 1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3
    • CCCCC=O
    • 1616304

Computed Properties

  • 86.07320
  • 0
  • 1
  • 3
  • 86.073
  • 6
  • 32.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.1
  • 2
  • 0
  • 17.1A^2

Experimental Properties

  • 1.37550
  • 17.07000
  • 9902
  • n20/D 1.394(lit.)
  • 14 g/L (20 ºC)
  • 102-103 °C(lit.)
  • −92 °C (lit.)
  • Fahrenheit: 39.2 ° f
    Celsius: 4 ° c
  • 3098
  • 14g/l
  • Colorless liquid with pungent smell. [1]
  • Stable. Highly flammable. Incompatible with strong oxidizing agents, acids, strong alkalies, strong reducing agents.
  • Slightly soluble in water, soluble in ethanol, ether and other organic solvents. [13]
  • Air Sensitive
  • 0.81 g/mL at 25 °C(lit.)
  • 9.82 eV

pentanal Security Information

  • GHS02 GHS02 GHS05 GHS05
  • YV3600000
  • 1
  • 3
  • S16-S26-S33-S39-S37/39
  • II
  • II
  • R11; R36/37/38
  • 3
  • F F Xi Xi
  • UN 2058 3/PG 2
  • H225,H315,H318
  • P210,P280,P305+P351+P338
  • dangerous
  • The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and acids
  • II
  • 11-38-41
  • Danger
  • Yes
  • LD50 orally in rats: 5.66 ml/kg (Smyth)
  • 1.7-6.8%(V)
  • 3
  • 10-23

pentanal Customs Data

  • 29121900

  • China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

pentanal Synthesis

pentanal Related Literature

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